Cas no 62872-13-3 (2-Propanol, 1,1-dibromo-3,3-dichloro-)

• Product Name: 2-Propanol, 1,1-dibromo-3,3-dichloro-
• CAS No: 62872-13-3
• MF: C₃H₄Br₂Cl₂O
• MW: 286.777257919312
• CID: 429525
• PubChem ID: 71382115
• Update Time: 2025-04-19

2-Propanol, 1,1-dibromo-3,3-dichloro- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,1-dibromo-3,3-dichloro-
• 1,1-dibromo-3,3-dichloropropan-2-ol
• DTXSID90804514
• 62872-13-3

• Inchi： 1S/C3H4Br2Cl2O/c4-2(5)1(8)3(6)7/h1-3,8H
• InChI Key： MFNNVCPANNOZDB-UHFFFAOYSA-N
• SMILES： BrC(C(C(Cl)Cl)O)Br

Computed Properties

• Exact Mass: 283.80062
• Monoisotopic Mass: 283.80060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Chlorohydrins